4-(Chloromethyl)-2-cyclopropyloxazole

• IUPAC Name: 4-(chloromethyl)-2-cyclopropyl-1,3-oxazole
• InChI: InChI=1S/C7H8ClNO/c8-3-6-4-10-7(9-6)5-1-2-5/h4-5H,1-3H2
• InChI Key: RSPGSHAMFWAJIY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CO2)CCl
• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol
• CAS RN: 1268091-42-4

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Procedure details

A mixture of cyclopropanecarboxylic acid amide (5.0 g, 58.74 mmol) and 1,3-dichloro-propan-2-one (14.92 g, 117.49 mmol) was heated at 110° C. for 4 h. The mixture was cooled to room temperature and water (75 mL) was added and the mixture was extracted with dichloromethane (3×50 mL). The organic layer was dried over anhydrous sodium sulphate and evaporated in vacuo to get crude residue. After purification via column chromatography (100-200 silica gel, elution with 2% EtOAc in hexane), 4 g of 4-chloromethyl-2-cyclopropyl-oxazole was obtained as a dark brown liquid, 158.0 (M+H)+. But it contained impurities. This compound was used for the next step as such.